![molecular formula C12H16N2O2 B7472063 N-cyclopentyl-2-(2-oxopyridin-1-yl)acetamide](/img/structure/B7472063.png)
N-cyclopentyl-2-(2-oxopyridin-1-yl)acetamide
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Overview
Description
N-cyclopentyl-2-(2-oxopyridin-1-yl)acetamide, also known as CPI-0610, is a small molecule inhibitor that targets bromodomain and extra-terminal domain (BET) proteins. BET proteins play a crucial role in regulating gene transcription, and their dysregulation has been linked to various diseases, including cancer and inflammation. CPI-0610 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of cancer and other diseases.
Mechanism of Action
N-cyclopentyl-2-(2-oxopyridin-1-yl)acetamide targets the bromodomain and extra-terminal domain (BET) proteins, which are a family of transcriptional regulators that play a crucial role in the regulation of gene expression. BET proteins bind to acetylated histones and recruit transcriptional machinery to activate gene expression. Dysregulation of BET proteins has been linked to various diseases, including cancer and inflammation.
This compound binds to the bromodomain of BET proteins and prevents their interaction with acetylated histones, thereby inhibiting their transcriptional activity. This leads to the suppression of oncogenic gene expression and the induction of tumor cell apoptosis in cancer models. In inflammation and autoimmune diseases, this compound reduces the expression of pro-inflammatory genes and cytokines, leading to a reduction in inflammation and improved disease outcomes.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-tumor activity in preclinical models of cancer, including hematological malignancies and solid tumors. In addition to its anti-tumor effects, this compound also reduces inflammation and improves disease outcomes in preclinical models of autoimmune diseases and other inflammatory conditions.
Advantages and Limitations for Lab Experiments
N-cyclopentyl-2-(2-oxopyridin-1-yl)acetamide has several advantages as a research tool, including its potent and selective inhibition of BET proteins, its ability to induce tumor cell apoptosis, and its anti-inflammatory effects. However, this compound also has some limitations, including its relatively low solubility and the need for high doses to achieve therapeutic effects in vivo.
Future Directions
Several directions for future research on N-cyclopentyl-2-(2-oxopyridin-1-yl)acetamide include:
1. Further preclinical and clinical studies to evaluate the efficacy and safety of this compound in various types of cancer and other diseases.
2. Development of new formulations and delivery methods to improve the solubility and bioavailability of this compound.
3. Identification of biomarkers that can predict response to this compound treatment in cancer and other diseases.
4. Investigation of the combination of this compound with other therapies, such as chemotherapy, radiation therapy, and immunotherapy, to enhance its anti-tumor effects.
5. Exploration of the role of BET proteins in other diseases, such as neurodegenerative disorders and metabolic diseases, and the potential of this compound as a therapeutic agent in these conditions.
In conclusion, this compound is a promising small molecule inhibitor that targets BET proteins and has shown potent anti-tumor and anti-inflammatory effects in preclinical studies. Further research is needed to evaluate its efficacy and safety in clinical trials and to explore its potential as a therapeutic agent in various diseases.
Synthesis Methods
N-cyclopentyl-2-(2-oxopyridin-1-yl)acetamide can be synthesized using a multi-step process that involves the conversion of 2-aminopyridine to the corresponding carboxylic acid, followed by the coupling with cyclopentanone and subsequent reduction to form the final product. The synthesis of this compound has been described in detail in several publications, and the compound has been produced on a large scale for use in preclinical and clinical studies.
Scientific Research Applications
N-cyclopentyl-2-(2-oxopyridin-1-yl)acetamide has been extensively studied in preclinical models of cancer, inflammation, and other diseases. In cancer, this compound has shown potent anti-tumor activity in various types of cancer, including hematological malignancies and solid tumors. The mechanism of action of this compound involves the inhibition of BET proteins, which leads to the suppression of oncogenic gene transcription and the induction of tumor cell apoptosis.
In addition to cancer, this compound has also been studied in models of inflammation and autoimmune diseases. BET proteins play a critical role in the regulation of inflammatory gene expression, and their inhibition by this compound has been shown to reduce inflammation and improve disease outcomes in preclinical models of rheumatoid arthritis, lupus, and other autoimmune diseases.
properties
IUPAC Name |
N-cyclopentyl-2-(2-oxopyridin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c15-11(13-10-5-1-2-6-10)9-14-8-4-3-7-12(14)16/h3-4,7-8,10H,1-2,5-6,9H2,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQZJGGPWZURTSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CN2C=CC=CC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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